Cas no 894032-14-5 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894032-14-5
• MF: C₁₉H₁₈FN₃O₄
• MW: 371.362328052521
• CID: 5515210
• Update Time: 2025-08-05

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]urea
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C19H18FN3O4/c20-12-2-1-3-15(8-12)23-11-14(10-18(23)24)22-19(25)21-13-4-5-16-17(9-13)27-7-6-26-16/h1-5,8-9,14H,6-7,10-11H2,(H2,21,22,25)
• InChI Key： RVMHLLNXVHSAJC-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCCOC2=C1)C(NC1CC(=O)N(C2=CC=CC(F)=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea

Recent Advances in the Study of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea (CAS: 894032-14-5)

The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea (CAS: 894032-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain kinase enzymes, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. Researchers have employed advanced computational modeling and X-ray crystallography to map the binding interactions, providing valuable insights into its structure-activity relationship (SAR).

In addition to its target specificity, the pharmacokinetic profile of 894032-14-5 has been a focal point of recent studies. Early-stage in vivo experiments have demonstrated favorable absorption and distribution characteristics, with minimal off-target effects. These findings are particularly encouraging for the development of next-generation therapeutics, where both efficacy and safety are paramount.

Another noteworthy aspect of this research is the exploration of synthetic pathways for large-scale production. Recent publications have detailed novel synthetic routes that improve yield and purity while reducing the environmental impact of the manufacturing process. These advancements are critical for transitioning from laboratory-scale synthesis to industrial production, ensuring that the compound can be made available for clinical trials and eventual commercialization.

Looking ahead, the research community is optimistic about the potential of 894032-14-5 to address unmet medical needs. Ongoing studies are investigating its utility in combination therapies, as well as its potential to overcome drug resistance in certain disease models. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into tangible therapeutic solutions.

In conclusion, the latest research on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea (CAS: 894032-14-5) highlights its multifaceted potential in drug discovery and development. With continued investment in research and development, this compound could emerge as a cornerstone in the treatment of complex diseases, offering new hope for patients worldwide.